Cas no 1152092-58-4 (Clavatadine E)

• Product Name: Clavatadine E
• CAS No: 1152092-58-4
• MF: C₁₄H₂₀BrN₅O₃
• MW: 386.244301795959
• CID: 6667312
• Update Time: 2024-03-02

Clavatadine E Chemical and Physical Properties

Names and Identifiers

• Clavatadine E

• Inchi： 1S/C14H20BrN5O3/c15-10-7-9(3-4-12(10)21)8-11(20-23)13(22)18-5-1-2-6-19-14(16)17/h3-4,7,21,23H,1-2,5-6,8H2,(H,18,22)(H4,16,17,19)/b20-11+
• InChI Key： FHRJNEDPVPOFPW-RGVLZGJSSA-N
• SMILES： NC(NCCCCNC(/C(=N/O)/CC1C=C(Br)C(O)=CC=1)=O)=N

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 0.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols O-bromophenols